Cas no 469875-04-5 (4-(1E)-2-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl-2-cyanoeth-1-en-1-ylphenyl benzoate)

4-(1E)-2-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl-2-cyanoeth-1-en-1-ylphenyl benzoate structure
469875-04-5 structure
Product Name:4-(1E)-2-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl-2-cyanoeth-1-en-1-ylphenyl benzoate
CAS No:469875-04-5
MF:C26H21N3O4S
MW:471.527644872665
CID:5861284
PubChem ID:1564731
Update Time:2023-11-21

4-(1E)-2-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl-2-cyanoeth-1-en-1-ylphenyl benzoate Chemical and Physical Properties

Names and Identifiers

    • (E)-4-(3-((3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-2-cyano-3-oxoprop-1-en-1-yl)phenyl benzoate
    • Benzo[b]thiophene-3-carboxamide, 2-[[3-[4-(benzoyloxy)phenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]-4,5,6,7-tetrahydro-
    • [4-[(E)-3-[(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-2-cyano-3-oxoprop-1-enyl]phenyl] benzoate
    • F0889-0304
    • AKOS002186151
    • 4-[(1E)-2-[(3-CARBAMOYL-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL)CARBAMOYL]-2-CYANOETH-1-EN-1-YL]PHENYL BENZOATE
    • 469875-04-5
    • MFCD02364636
    • 4-(1E)-2-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl-2-cyanoeth-1-en-1-ylphenyl benzoate
    • Inchi： 1S/C26H21N3O4S/c27-15-18(24(31)29-25-22(23(28)30)20-8-4-5-9-21(20)34-25)14-16-10-12-19(13-11-16)33-26(32)17-6-2-1-3-7-17/h1-3,6-7,10-14H,4-5,8-9H2,(H2,28,30)(H,29,31)
    • InChI Key： SOLTZFYKIZUTEG-UHFFFAOYSA-N
    • SMILES： C12CCCCC=1C(C(N)=O)=C(NC(=O)C(C#N)=CC1=CC=C(OC(=O)C3=CC=CC=C3)C=C1)S2

Computed Properties

  • Exact Mass: 471.12527733g/mol
  • Monoisotopic Mass: 471.12527733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 851
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • Density: 1.388±0.06 g/cm3(Predicted)
  • Boiling Point: 702.9±60.0 °C(Predicted)
  • pka: 10.19±0.20(Predicted)

4-(1E)-2-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl-2-cyanoeth-1-en-1-ylphenyl benzoate Pricemore >>

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4-(1E)-2-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl-2-cyanoeth-1-en-1-ylphenyl benzoate Related Literature

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